Cas no 112494-63-0 (5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline-8,12-diol,6,7,7a,8-tetrahydro-10-methoxy-7-methyl-, (7aS,8S)- (9CI))

• Product Name: 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline-8,12-diol,6,7,7a,8-tetrahydro-10-methoxy-7-methyl-, (7aS,8S)- (9CI)
• CAS No: 112494-63-0
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 183627
• Update Time: 2024-03-01

5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline-8,12-diol,6,7,7a,8-tetrahydro-10-methoxy-7-methyl-, (7aS,8S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline-8,12-diol,6,7,7a,8-tetrahydro-10-methoxy-7-methyl-, (7aS,8S)- (9CI)
• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline-8,12-diol,6,7,7a,8-tetrahydro-10-methoxy-7-methyl-, (7aS-cis)-
• Spixianine
• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline-8,12-diol, 6,7,7a,8-tetrahydro-10-methoxy-7-methyl-, (7aS,8S)- (9CI)

• Inchi： 1S/C19H19NO5/c1-20-4-3-9-5-13-19(25-8-24-13)16-14(9)17(20)18(22)11-6-10(23-2)7-12(21)15(11)16/h5-7,17-18,21-22H,3-4,8H2,1-2H3/t17-,18-/m0/s1
• InChI Key： SOOJTMCFQOPUHB-ROUUACIJSA-N
• SMILES： N1(C)[C@@]2([H])C3=C(C4=C(C=C3CC1)OCO4)C1=C(O)C=C(OC)C=C1[C@@H]2O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.425±0.06 g/cm3(Predicted)
• Boiling Point: 567.4±50.0 °C(Predicted)
• PSA: 52.54
• pka: 8.85±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Hydroxy-7-aporphines